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An In-depth Technical Guide on the Spectroscopic Data of

(Triphenylphosphoranylidene)ketene

This technical guide provides a comprehensive overview of the spectroscopic data for

(Triphenylphosphoranylidene)ketene, a versatile ylide utilized in organic synthesis. The

information is tailored for researchers, scientists, and drug development professionals,

presenting key data from Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and

Mass Spectrometry (MS) in a clear and accessible format.

Spectroscopic Data
The following tables summarize the key spectroscopic data for

(Triphenylphosphoranylidene)ketene, facilitating easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of

(Triphenylphosphoranylidene)ketene. The data presented below was obtained in

deuterochloroform (CDCl₃).

Table 1: NMR Spectroscopic Data for (Triphenylphosphoranylidene)ketene
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Nucleus
Chemical Shift (δ) in

ppm

Multiplicity &

Coupling Constants

(J) in Hz

Assignment

¹H 7.77-7.64 m
6H (ortho-protons of

P-Ph)

7.63-7.55 m
3H (para-protons of P-

Ph)

7.54-7.44 m
6H (meta-protons of

P-Ph)

¹³C 145.6 d, ²JPC = 43.0 Hz Cβ (ketenic carbon)

132.3 s C-meta

132.2 s C-para

129.6 d, ¹JPC = 98.5 Hz C-ipso

128.8 d, ³JPC = 12.9 Hz C-ortho

-10.5 d, ¹JPC = 185.4 Hz Cα (ylidic carbon)

³¹P 6.0 PPh₃

Source: Organic Syntheses Procedure[1]

Infrared (IR) Spectroscopy
IR spectroscopy is instrumental in identifying the characteristic functional groups of

(Triphenylphosphoranylidene)ketene, particularly the highly diagnostic ketene stretching

vibration.

Table 2: IR Spectroscopic Data for (Triphenylphosphoranylidene)ketene
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Frequency (ν) in cm⁻¹ Intensity Assignment

2090 strong C=C=O stretch (ketene)

1625 medium Phenyl C=C stretch

1436 medium Phenyl C=C stretch

1110 medium P-Ph stretch

Source: Organic Syntheses Procedure[1]

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of the molecule,

confirming its molecular weight and elemental composition.

Table 3: Mass Spectrometry Data for (Triphenylphosphoranylidene)ketene

Parameter Value

Molecular Formula C₂₀H₁₅OP[2][3][4][5]

Molecular Weight 302.31 g/mol [3][4][5]

Exact Mass 302.086052095 Da[2]

Monoisotopic Mass 302.086052095 Da[2]

Experimental Protocols
The following section details the methodologies for the synthesis and spectroscopic analysis of

(Triphenylphosphoranylidene)ketene.

Synthesis of (Triphenylphosphoranylidene)ketene
A detailed procedure for the preparation of (Triphenylphosphoranylidene)ketene from

(methoxycarbonylmethylene)triphenylphosphorane is available in Organic Syntheses.[1] The

synthesis involves the reaction of the starting phosphorane with sodium amide in toluene. The

progress of the reaction can be monitored by IR spectroscopy by observing the appearance of
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the strong product band at 2090 cm⁻¹ and the disappearance of the starting ylide band at 1616

cm⁻¹.[1]

Spectroscopic Analysis
NMR Spectroscopy: ¹H, ¹³C, and ³¹P NMR spectra were recorded on a 400 MHz

spectrometer using CDCl₃ as the solvent.[1]

IR Spectroscopy: The IR spectrum was obtained using a potassium bromide (KBr) pellet.[1]

Mass Spectrometry: High-resolution mass spectrometry is typically used to determine the

exact mass of the compound.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

characterization of (Triphenylphosphoranylidene)ketene.
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Caption: Workflow for the spectroscopic characterization of

(Triphenylphosphoranylidene)ketene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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